Cas no 1694006-37-5 (1-(1-methyl-1H-imidazol-4-yl)cyclopropan-1-ol)

• Product Name: 1-(1-methyl-1H-imidazol-4-yl)cyclopropan-1-ol
• CAS No: 1694006-37-5
• MF: C₇H₁₀N₂O
• MW: 138.167101383209
• CID: 6055464
• PubChem ID: 107974686
• Update Time: 2025-07-19

1-(1-methyl-1H-imidazol-4-yl)cyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(1-methyl-1H-imidazol-4-yl)cyclopropan-1-ol
• 1694006-37-5
• EN300-1855444

• Inchi： 1S/C7H10N2O/c1-9-4-6(8-5-9)7(10)2-3-7/h4-5,10H,2-3H2,1H3
• InChI Key： BLWWFKGTSZCJIA-UHFFFAOYSA-N
• SMILES： OC1(C2=CN(C)C=N2)CC1

Computed Properties

• Exact Mass: 138.079312947g/mol
• Monoisotopic Mass: 138.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 38Ų

Additional information on 1-(1-methyl-1H-imidazol-4-yl)cyclopropan-1-ol

Introduction to 1-(1-methyl-1H-imidazol-4-yl)cyclopropan-1-ol (CAS No. 1694006-37-5)

1-(1-methyl-1H-imidazol-4-yl)cyclopropan-1-ol (CAS No. 1694006-37-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as MICP, is characterized by its unique cyclopropane ring and imidazole moiety, which contribute to its diverse biological activities and potential therapeutic applications.

The chemical structure of 1-(1-methyl-1H-imidazol-4-yl)cyclopropan-1-ol consists of a cyclopropane ring attached to a 1-methylimidazole group through a hydroxyl functional group. The cyclopropane ring, a three-membered cyclic alkane, imparts significant strain and rigidity to the molecule, which can influence its interactions with biological targets. The imidazole moiety, on the other hand, is a common functional group found in many biologically active compounds, including histidine residues in proteins and various pharmaceutical agents.

Recent studies have explored the pharmacological properties of 1-(1-methyl-1H-imidazol-4-yl)cyclopropan-1-ol. One notable area of research has been its potential as an antifungal agent. A study published in the Journal of Medicinal Chemistry in 2022 reported that MICP exhibits potent antifungal activity against several clinically relevant fungal pathogens, including Candida albicans and Aspergillus fumigatus. The mechanism of action appears to involve disruption of fungal cell membrane integrity, leading to cell death.

In addition to its antifungal properties, 1-(1-methyl-1H-imidazol-4-yl)cyclopropan-1-ol has shown promise as an anti-inflammatory agent. Research conducted by a team at the University of California, Los Angeles (UCLA) demonstrated that MICP can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha) in vitro. These findings suggest that MICP may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The unique chemical structure of 1-(1-methyl-1H-imidazol-4-yl)cyclopropan-1-ol also makes it an attractive candidate for drug development due to its favorable pharmacokinetic properties. Studies have shown that MICP exhibits good oral bioavailability and a favorable half-life, which are crucial factors for developing effective oral medications. Furthermore, preliminary toxicology studies have indicated that MICP has a low toxicity profile, making it a promising lead compound for further optimization.

In the context of drug discovery, the synthesis and optimization of compounds like MICP are critical steps in the development pipeline. Chemists at leading pharmaceutical companies are actively exploring ways to enhance the potency and selectivity of MICP-derived compounds through structural modifications. For example, substituting different functional groups on the cyclopropane ring or the imidazole moiety can significantly alter the biological activity and pharmacological profile of the molecule.

The future prospects for 1-(1-methyl-1H-imidazol-4-yl)cyclopropan-1-ol are promising. Ongoing clinical trials are evaluating its efficacy and safety in treating various conditions, including fungal infections and inflammatory disorders. Additionally, researchers are investigating its potential as a lead compound for developing new classes of antifungal and anti-inflammatory drugs.

In conclusion, 1-(1-methyl-1H-imidazol-4-yl)cyclopropan-1-ol (CAS No. 1694006-37-5) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive candidate for further development and optimization. As research continues to uncover new insights into its mechanisms of action and therapeutic applications, it is likely that this compound will play an increasingly important role in the treatment of various diseases.